4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(2,5-dimethylphenyl)methylsulfanyl]-2-phenylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H19N3S/c1-15-8-9-16(2)18(12-15)14-25-21-20-13-19(17-6-4-3-5-7-17)23-24(20)11-10-22-21/h3-13H,14H2,1-2H3
• InChI Key: HUWWREPDGBQCHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC=CN3C2=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C21H19N3S
• Molecular Weight: 345.5 g/mol

Description

The compound “4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine” is a complex organic molecule. It contains a pyrazolo[1,5-a]pyrazine core, which is a bicyclic structure consisting of two nitrogen-containing rings. Attached to this core are phenyl rings, one of which is substituted with two methyl groups. There is also a sulfanyl group (-SH) linking the pyrazolo[1,5-a]pyrazine core to a benzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the bicyclic pyrazolo[1,5-a]pyrazine core and the attached phenyl rings. The presence of the sulfanyl group would introduce a polar character to the molecule.

Chemical Reactions Analysis

As for the chemical reactions, this compound could potentially undergo, the sulfanyl group might be susceptible to oxidation, and the aromatic rings could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the sulfanyl group could make the compound polar, and the aromatic rings could contribute to its stability.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It allows chemists to join diverse fragments under mild conditions. The success of SM coupling lies in the use of organoboron reagents, which are environmentally benign and readily available. .

Pharmacologically Active Decorated Diazines

Diazines, including pyrazoles, play a crucial role in medicinal chemistry. Researchers have explored derivatives of pyrazolo[1,5-a]pyrazine for their pharmacological activities. .

1,3,4-Oxadiazole Derivatives

The 1,3,4-oxadiazole scaffold is of interest due to its diverse biological activities. By incorporating the phenylpyrazolo[1,5-a]pyrazine core, scientists could synthesize new 1,3,4-oxadiazole derivatives. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many compounds with similar structures exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the potential applications of this compound, particularly in the field of medicinal chemistry. Studies could also investigate its synthesis and the properties of related compounds.